Cas no 31265-36-8 (2-Butyl-2-methyloctanoic acid)

• Product Name: 2-Butyl-2-methyloctanoic acid
• CAS No: 31265-36-8
• MF: C₁₃H₂₆O₂
• MW: 214.344344615936
• CID: 2821586
• PubChem ID: 23264960
• Update Time: 2025-04-21

2-Butyl-2-methyloctanoic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID40631897
• SCHEMBL2202178
• 31265-36-8
• HXELWFIYBCHGMA-UHFFFAOYSA-N
• 2-BUTYL-2-METHYLOCTANOIC ACID
• 2-Butyl-2-methyloctanoic acid

• Inchi： 1S/C13H26O2/c1-4-6-8-9-11-13(3,12(14)15)10-7-5-2/h4-11H2,1-3H3,(H,14,15)
• InChI Key： HXELWFIYBCHGMA-UHFFFAOYSA-N
• SMILES： OC(C(C)(CCCC)CCCCCC)=O

Computed Properties

• Exact Mass: 214.193280068Da
• Monoisotopic Mass: 214.193280068Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 9
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 37.3Ų